89-68-9

Chlorothymol

In Stock

• CAS RN:
• 89-68-9

• Formula:
• C10H13ClO

• InChI:
• InChI=1S/C10H13ClO/c1-6(2)8-5-9(11)7(3)4-10(8)12/h4-6,12H,1-3H3

• InChIKey:
• KFZXVMNBUMVKLN-UHFFFAOYSA-N

• Photocatalytic degradation of 4-chloro-2-isopropyl-5-methylphenol has been investigated in water and in simulated soil washing wastes containing Brij 35 in the presence of TiO₂ dispersions.
  Chlorothymol is an oral disinfectant.
  

Phosphorin

Usually In Stock

• CAS RN:
• 289-68-9

• Formula:
• C5H5P

• InChI:
• InChI=1S/C5H5P/c1-2-4-6-5-3-1/h1-5H

• InChIKey:
• UNQNIRQQBJCMQR-UHFFFAOYSA-N

• Phosphorin, also known as Phosphorin, is a useful research compound. Its molecular formula is C5H5P and its molecular weight is 96.07 g/mol. The purity is usually 95%.

2,3-Dimethyl-2,3,5,6,7,8-hexahydro-1,4-benzodithiine

• CAS RN:
• 55789-68-9

• Formula:
• C10H16S2

• InChI:
• InChI=1S/C10H16S2/c1-7-8(2)12-10-6-4-3-5-9(10)11-7/h7-8H,3-6H2,1-2H3

• InChIKey:
• INHBURFYAPUVFW-UHFFFAOYSA-N

• 2,3-Dimethyl-2,3,5,6,7,8-hexahydro-1,4-benzodithiine is a useful research compound. Its molecular formula is C10H16S2 and its molecular weight is 200.4 g/mol. The purity is usually 95%.

4-(Benzylamino)butan-2-one hydrochloride

In Stock

• CAS RN:
• 84689-68-9

• Formula:
• C11H16ClNO

• InChI:
• InChI=1S/C11H15NO.ClH/c1-10(13)7-8-12-9-11-5-3-2-4-6-11;/h2-6,12H,7-9H2,1H3;1H

• InChIKey:
• SJPZNNMGELEUJV-UHFFFAOYSA-N

• 4-(Benzylamino)butan-2-one hydrochloride is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.7 g/mol. The purity is usually 95%.

H-Val-Tyr-Ser-bNA

Usually In Stock

• CAS RN:
• 13989-68-9

• Formula:
• C27H32N4O5

• InChI:
• InChI=1S/C27H32N4O5/c1-16(2)24(28)27(36)30-22(13-17-7-11-21(33)12-8-17)25(34)31-23(15-32)26(35)29-20-10-9-18-5-3-4-6-19(18)14-20/h3-12,14,16,22-24,32-33H,13,15,28H2,1-2H3,(H,29,35)(H,30,36)(H,31,34)/t22-,23-,24-/m0/s1

• InChIKey:
• YENLRELPTNVUIB-HJOGWXRNSA-N

• H-Val-Tyr-Ser-bNA is a useful research compound. Its molecular formula is C27H32N4O5 and its molecular weight is 492.576. The purity is usually 95%.

N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-68-9

• Formula:
• C17H13F3N2OS

• InChI:
• InChI=1S/C17H13F3N2OS/c1-9-6-10(2)14-13(7-9)24-16(21-14)22-15(23)11-4-3-5-12(8-11)17(18,19)20/h3-8H,1-2H3,(H,21,22,23)

• InChIKey:
• ZAHOKDVLNAQGEB-UHFFFAOYSA-N

• N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H13F3N2OS and its molecular weight is 350.36. The purity is usually 95%.

4-(4-Benzhydrylpiperazin-1-yl)-5-(thiophen-2-yl)thieno[2,3-d]pyrimidine

In Stock

• CAS RN:
• 848689-68-9

• Formula:
• C27H24N4S2

• InChI:
• InChI=1S/C27H24N4S2/c1-3-8-20(9-4-1)25(21-10-5-2-6-11-21)30-13-15-31(16-14-30)26-24-22(23-12-7-17-32-23)18-33-27(24)29-19-28-26/h1-12,17-19,25H,13-16H2

• InChIKey:
• ZLVKLBXLQXNGLR-UHFFFAOYSA-N

• 4-(4-Benzhydrylpiperazin-1-yl)-5-(thiophen-2-yl)thieno[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C27H24N4S2 and its molecular weight is 468.64. The purity is usually 95%.

7-chloro-N-(3,4-diethoxyphenethyl)-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893789-68-9

• Formula:
• C28H25ClF3N5O2

• InChI:
• InChI=1S/C28H25ClF3N5O2/c1-3-38-23-11-8-17(14-24(23)39-4-2)12-13-33-26-21-16-20(29)9-10-22(21)37-27(34-26)25(35-36-37)18-6-5-7-19(15-18)28(30,31)32/h5-11,14-16H,3-4,12-13H2,1-2H3,(H,33,34)

• InChIKey:
• JDJVFXRHCIUDNJ-UHFFFAOYSA-N

• 7-chloro-N-(3,4-diethoxyphenethyl)-3-(3-(trifluoromethyl)phenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C28H25ClF3N5O2 and its molecular weight is 555.99. The purity is usually 95%.

4-Dimethylaminomethyl-cyclohexylamine

Usually In Stock

• CAS RN:
• 864689-68-9

• Formula:
• C9H20N2

• InChI:
• InChI=1S/C9H20N2/c1-11(2)7-8-3-5-9(10)6-4-8/h8-9H,3-7,10H2,1-2H3

• InChIKey:
• JDYWFZJIINVRGG-UHFFFAOYSA-N

• 4-Dimethylaminomethyl-cyclohexylamine is a useful research compound. Its molecular formula is C9H20N2 and its molecular weight is 156.27. The purity is usually 95%.

Morpholinium, 4,4'-((1,1'-biphenyl)-4,4'-diylbis(2-oxo-2,1-ethanediyl))bis(2,4-dimethyl-, dibromide

• CAS RN:
• 123489-68-9

• Formula:
• C28H38Br2N2O4

• InChI:
• InChI=1S/C28H38N2O4.2BrH/c1-21-17-29(3,13-15-33-21)19-27(31)25-9-5-23(6-10-25)24-7-11-26(12-8-24)28(32)20-30(4)14-16-34-22(2)18-30;;/h5-12,21-22H,13-20H2,1-4H3;2*1H/q+2;;/p-2

• InChIKey:
• OEKRSOOXEYGGCG-UHFFFAOYSA-L

• Morpholinium, 4,4'-((1,1'-biphenyl)-4,4'-diylbis(2-oxo-2,1-ethanediyl))bis(2,4-dimethyl-, dibromide, also known as Morpholinium, 4,4'-((1,1'-biphenyl)-4,4'-diylbis(2-oxo-2,1-ethanediyl))bis(2,4-dimethyl-, dibromide, is a useful research compound. Its molecular formula is C28H38Br2N2O4 and its molecular weight is 626.4 g/mol. The purity is usually 95%.

8,9-Dicyano-1,4-dioxa-7,10-dithiacyclododec-8-ene

• CAS RN:
• 107089-68-9

• Formula:
• C10H12N2O2S2

• InChI:
• InChI=1S/C10H12N2O2S2/c11-7-9-10(8-12)16-6-4-14-2-1-13-3-5-15-9/h1-6H2/b10-9-

• InChIKey:
• ODJAJVAAPDLRIQ-KTKRTIGZSA-N

• 8,9-Dicyano-1,4-dioxa-7,10-dithiacyclododec-8-ene, also known as 8,9-Dicyano-1,4-dioxa-7,10-dithiacyclododec-8-ene, is a useful research compound. Its molecular formula is C10H12N2O2S2 and its molecular weight is 256.3 g/mol. The purity is usually 95%.

N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide

In Stock

• CAS RN:
• 306289-68-9

• Formula:
• C25H17BrClNO3

• InChI:
• InChI=1S/C25H17BrClNO3/c1-31-23-13-16-7-3-2-6-15(16)12-20(23)25(30)28-22-11-10-17(26)14-19(22)24(29)18-8-4-5-9-21(18)27/h2-14H,1H3,(H,28,30)

• InChIKey:
• ZYSIKNSZMGCEFS-UHFFFAOYSA-N

• N-[4-bromo-2-(2-chlorobenzoyl)phenyl]-3-methoxynaphthalene-2-carboxamide is a useful research compound. Its molecular formula is C25H17BrClNO3 and its molecular weight is 494.8g/mol. The purity is usually 95%.

2'-Chloro-3-(2-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898789-68-9

• Formula:
• C16H15ClO

• InChI:
• InChI=1S/C16H15ClO/c1-12-6-2-3-7-13(12)10-11-16(18)14-8-4-5-9-15(14)17/h2-9H,10-11H2,1H3

• InChIKey:
• ULFUESNLMHXCPP-UHFFFAOYSA-N

• 2'-Chloro-3-(2-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15ClO and its molecular weight is 258.74 g/mol. The purity is usually 95%.

8-Methyl-2-thiophen-2-ylimidazo[1,2-a]pyridin-3-amine

Usually In Stock

• CAS RN:
• 1072089-68-9

• Formula:
• C12H11N3S

• InChI:
• InChI=1S/C12H11N3S/c1-8-4-2-6-15-11(13)10(14-12(8)15)9-5-3-7-16-9/h2-7H,13H2,1H3

• InChIKey:
• LJJXYRMOQSFKNW-UHFFFAOYSA-N

• 8-Methyl-2-thiophen-2-ylimidazo[1,2-a]pyridin-3-amine is a useful research compound. Its molecular formula is C12H11N3S and its molecular weight is 229.3 g/mol. The purity is usually 95%.

N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide

In Stock

• CAS RN:
• 1234889-68-9

• Formula:
• C20H26N4O3S

• InChI:
• InChI=1S/C20H26N4O3S/c1-2-6-17-19(28-23-22-17)20(26)21-13-15-9-11-24(12-10-15)18(25)14-27-16-7-4-3-5-8-16/h3-5,7-8,15H,2,6,9-14H2,1H3,(H,21,26)

• InChIKey:
• DGNYDNGNJUTSDB-UHFFFAOYSA-N

• N-((1-(2-phenoxyacetyl)piperidin-4-yl)methyl)-4-propyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C20H26N4O3S and its molecular weight is 402.51. The purity is usually 95%.

4-oxo-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

In Stock

• CAS RN:
• 1797289-68-9

• Formula:
• C21H24N2O4S2

• InChI:
• InChI=1S/C21H24N2O4S2/c24-19-4-3-15-12-17(13-16-5-8-23(19)20(15)16)29(25,26)22-14-21(6-9-27-10-7-21)18-2-1-11-28-18/h1-2,11-13,22H,3-10,14H2

• InChIKey:
• QPKAYAOYNPUXDC-UHFFFAOYSA-N

• 4-oxo-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is a useful research compound. Its molecular formula is C21H24N2O4S2 and its molecular weight is 432.55. The purity is usually 95%.